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Compound of Interest

Compound Name: Nickel octaethylporphyrin

Cat. No.: B15555982

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the insertion of various metal ions into
the octaethylporphyrin (OEP) macrocycle. The following procedures are intended for use by
trained professionals in a laboratory setting.

Introduction

Metalloporphyrins, coordination complexes of porphyrins with a central metal ion, are
fundamental to a wide range of biological functions and have significant applications in
catalysis, materials science, and medicine. Octaethylporphyrin (H2OEP) is a synthetically
accessible and highly soluble porphyrin, making it an excellent model compound for studying
the effects of metal insertion on the electronic and chemical properties of the porphyrin
macrocycle. The general mechanism of metallation involves the reaction of the free-base
porphyrin with a metal salt, often requiring heat to facilitate the insertion of the metal ion into
the N42~ core.[1]

Data Presentation

The insertion of a metal ion into the octaethylporphyrin macrocycle results in characteristic
shifts in the UV-Visible absorption spectrum. The sharp Soret band and the weaker Q-bands of
the free-base porphyrin are replaced by a simplified spectrum, typically consisting of a Soret
band and one or two Q-bands, at different wavelengths depending on the central metal.
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Soret Band (A_max, Q-Bands (A_max,

Compound Solvent

nm) nm)
H20OEP 398 498, 533, 565, 618 Dichloromethane
ZnOEP 404 534, 570 Dichloromethane
NiOEP 393 516, 552 Dichloromethane
CuOEP 398 524, 562 Dichloromethane
Fe(lI)OEP-CI 382 505, 635 Dichloromethane

Experimental Protocols

The following are generalized and specific protocols for the metallation of octaethylporphyrin
with zinc, nickel, copper, and iron. Yields are typically high, often exceeding 90%, but can vary
based on the specific conditions and scale of the reaction.

General Metallation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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